Cas no 1044-96-8 ((8R,9S,10R,13S,14S,17R)-17-Ethynyl-17-hydroxy-13-propyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one)

(8R,9S,10R,13S,14S,17R)-17-Ethynyl-17-hydroxy-13-propyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one structure
1044-96-8 structure
Product Name:(8R,9S,10R,13S,14S,17R)-17-Ethynyl-17-hydroxy-13-propyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
CAS No:1044-96-8
MF:C22H30O2
MW:326.472406864166
CID:146075
Update Time:2024-11-26

(8R,9S,10R,13S,14S,17R)-17-Ethynyl-17-hydroxy-13-propyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one Chemical and Physical Properties

Names and Identifiers

    • 18,19-Dinorpregn-4-en-20-yn-3-one,17-hydroxy-13-propyl-, (17a)- (9CI)
    • (17R)-17-Hydroxy-13-propyl-18,19-dinorpregn-4-en-20-yn-3-one
    • 17a-Ethynyl-13b-propyl-3-oxo-4-estren-17b-ol
    • 18,19-Dinor-17a-pregn-4-en-20-yn-3-one,17-hydroxy-13-propyl- (7CI,8CI)
    • R 1364
    • R 1364 (steroid)
    • RU1364
    • R-1364
    • RU-1364
    • R-1364【steroid】
    • RU 1364
    • NUCQOTUSUGFIDQ-ZCPXKWAGSA-N
    • (8R,9S,10R,13S,14S,17R)-17-Ethynyl-17-hydroxy-13-propyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyc
    • (8R,9S,10R,13S,14S,17R)-17-Ethynyl-17-hydroxy-13-propyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
    • Inchi: 1S/C22H30O2/c1-3-11-21-12-9-18-17-8-6-16(23)14-15(17)5-7-19(18)20(21)10-13-22(21,24)4-2/h2,14,17-20,24H,3,5-13H2,1H3/t17-,18+,19+,20-,21-,22-/m0/s1
    • InChI Key: NUCQOTUSUGFIDQ-ZCPXKWAGSA-N
    • SMILES: O[C@@]1(C#C)CC[C@H]2[C@@H]3CCC4=CC(CC[C@@H]4[C@H]3CC[C@@]21CCC)=O
    • BRN: 5592410

Computed Properties

  • Exact Mass: 326.225
  • Monoisotopic Mass: 326.225
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 623
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Density: 1.12
  • Boiling Point: 471°C at 760 mmHg
  • Flash Point: 200.3°C
  • Refractive Index: 1.566
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